Cas no 23592-65-6 (Benzoic acid,2-[(2,4,6-trimethylphenyl)amino]-)

Benzoic acid,2-[(2,4,6-trimethylphenyl)amino]- structure
23592-65-6 structure
Product Name:Benzoic acid,2-[(2,4,6-trimethylphenyl)amino]-
CAS No:23592-65-6
MF:C16H17NO2
MW:255.311684370041
CID:263072
PubChem ID:211820
Update Time:2025-04-19

Benzoic acid,2-[(2,4,6-trimethylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(2,4,6-trimethylphenyl)amino]-
    • 2-(mesitylamino)benzoic acid
    • 2-(2,4,6-trimethylanilino)benzoic acid
    • CHEMBL3913609
    • AKOS012836792
    • BRN 2219228
    • 23592-65-6
    • N-(2,4,6-Trimethylphenyl)anthranilic acid
    • 2',4',6'-Trimethyl-2-diphenylaminecarboxylic acid
    • 2-Diphenylaminecarboxylic acid, 2',4',6'-trimethyl-
    • Oprea1_411853
    • Anthranilic acid, N-(2,4,6-trimethylphenyl)-
    • SCHEMBL20419768
    • DTXSID30178241
    • Inchi: 1S/C16H17NO2/c1-10-8-11(2)15(12(3)9-10)17-14-7-5-4-6-13(14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
    • InChI Key: ZTYQGIBMDZRXJW-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 255.12601
  • Monoisotopic Mass: 255.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.177
  • Boiling Point: 406.2°Cat760mmHg
  • Flash Point: 199.5°C
  • Refractive Index: 1.628
  • PSA: 49.33
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